Cas no 941902-94-9 (1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

1-(4-Fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a specialized organic compound featuring a fluorophenylmethyl group and a nitrophenylcarboxamide moiety linked to a dihydropyridinone core. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The presence of electron-withdrawing substituents (fluoro and nitro groups) enhances its reactivity, making it valuable for targeted synthesis. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability under standard conditions ensures consistent performance in experimental applications. Suitable for use in heterocyclic synthesis, it serves as an intermediate in the development of novel therapeutic agents or chemical probes.
1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure
941902-94-9 structure
Product Name:1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:941902-94-9
MF:C20H16FN3O4
MW:381.357148170471
CID:5500269
Update Time:2025-08-05

1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-fluorophenyl)methyl]-N-(2-methyl-5-nitrophenyl)-2-oxopyridine-3-carboxamide
    • 1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C20H16FN3O4/c1-13-4-9-16(24(27)28)11-18(13)22-19(25)17-3-2-10-23(20(17)26)12-14-5-7-15(21)8-6-14/h2-11H,12H2,1H3,(H,22,25)
    • InChI Key: WLTOZJYSSMERMZ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC([N+]([O-])=O)=CC=C1C)=O

1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

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1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature

Additional information on 1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(4-Fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No: 941902-94-9)

The compound 1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the CAS number 941902-94-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising biological activities.

The molecular structure of this compound comprises several key functional groups, including a fluorophenyl group, a nitrophenyl group, and a dihydropyridine ring system. These groups contribute to its stability, reactivity, and bioavailability. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of novel therapeutic agents.

One of the most notable aspects of this compound is its ability to interact with specific biological targets, making it a candidate for various pharmacological applications. For instance, research has shown that it exhibits potent inhibitory activity against certain enzymes involved in disease pathways. This has led to investigations into its potential use in treating conditions such as cancer and inflammatory diseases.

The synthesis of 1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation reactions. The optimization of these synthetic routes has been a focus of recent studies, aiming to improve yield and purity while reducing production costs.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties, which are critical for its effectiveness as a drug candidate. Preclinical studies have shown that it achieves high concentrations in target tissues while maintaining low toxicity levels, indicating its suitability for further development.

The application of computational chemistry techniques has also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed its binding affinity to specific receptors, further supporting its potential therapeutic applications.

In conclusion, the compound 1-(4-fluorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No: 941902-94-9) represents a promising lead in the field of medicinal chemistry. Its unique structure, coupled with advanced synthetic methods and pharmacological properties, positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.

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